Cas no 18643-08-8 (Chlorodimethyloctadecylsilane)

• Product Name: Chlorodimethyloctadecylsilane
• CAS No: 18643-08-8
• MF: C₂₀H₄₃ClSi
• MW: 347.093926668167
• MDL: MFCD00000504
• CID: 51102
• PubChem ID: 87568045
• Update Time: 2025-05-24

Chlorodimethyloctadecylsilane Chemical and Physical Properties

Names and Identifiers

• Chlorodimethyl(octadecyl)silane
• Chlorodimethyl-n-octadecylsilane
• Dimethyloctadecylchlorosilane
• CHLORODIMETHYLOCTADECYLSILANE
• chloro-dimethyl-octadecylsilane
• n-Octadecyl Dimethyl Chlorosilane
• Chloro(dimethyl)octadecylsilane
• dimethyl-n-octadecylchlorosilane
• DiMethyloctadecylsilyl chloride
• n-octadecyldimethylmonochlorsilane
• n-octadecyldimethylsilyl chloride
• octadecyldimethylchlorosilane
• Silane,chlorodimethyloctadecyl
• Stearyldimethylchlorosilane
• chlorodimethyloctadecyl-silan
• Silane,chlorodimethyloctadecyl-
• CD5636
• SILANE ODM2
• Octadecylchlorodimethylsilane
• n-Octadecyldimethylchlorosilane
• DIMETHYLOCTADECYLSILYLCHLORIDE
• Silane, chlorodimethyloctadecyl-
• GZGREZWGCWVAEE-UHFFFAOYSA-N
• C20H43ClSi
• octadecyl dimethyl chlorosilane
• dimethyl-oct
• LS-14833
• chloro-dimethyl-ctadecyl-silane
• 18643-08-8
• Dimethyl(octadecyl)silyl chloride
• DTXSID3066394
• FT-0623654
• N-Ctadecyldimethylchlorosilane, 70% In Toluene
• LH5E2W2ASN
• Chloro(dimethyl)octadecylsilane, 95%
• dimethyl-octadecyl-chlorosilane
• NS00053604
• D1560
• Ctadecyldimethylchlorosilane
• AKOS015916021
• EINECS 242-472-2
• Chlorodimethyl-N-Ctadecylsilane
• MFCD00000504
• Dimethyl(octadecyl)chlorosilane
• SCHEMBL42043
• Ctadecyldimethylchlorosilane, 70% In Toluene
• F11897
• J-011967
• Chlorodimethylctadecylsilane
• CDOS
• n-OCTADECYLDIMETHYLCHLOROSILANE, 97%
• DTXCID8035891
• Chlorodimethyloctadecylsilane

• MDL： MFCD00000504
• Inchi： 1S/C20H43ClSi/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-22(2,3)21/h4-20H2,1-3H3
• InChI Key： GZGREZWGCWVAEE-UHFFFAOYSA-N
• SMILES： Cl[Si](C)(C)CCCCCCCCCCCCCCCCCC
• BRN： 2246012

Computed Properties

• Exact Mass: 346.28200
• Monoisotopic Mass: 346.282256
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 22
• Rotatable Bond Count: 17
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Uncertain
• Density: 0.86 g/mL at 20 °C(lit.)
• Melting Point: 28-30 °C (lit.)
• Boiling Point: 145-155 °C/0.005 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:392°F
  Degrees Celsius:200°C
  
• Refractive Index: 1.4530
• Water Partition Coefficient: Reacts with water.
• PSA: 0.00000
• LogP: 8.69180
• Sensitiveness: Moisture Sensitive
• Color/Form: 70% in toluene
• Solubility: Uncertain

Chlorodimethyloctadecylsilane Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H290-H314
• Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
• Hazardous Material transportation number：UN 2987 8/PG 2
• WGK Germany：2
• Hazard Category Code： 34
• Safety Instruction： S26; S36/37/39; S45; S62
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：8
• Risk Phrases：R34
• Packing Group：III
• Safety Term：8
• HazardClass：8
• PackingGroup：II
• TSCA：Yes
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Organoheterosilanes
• Other Chemical Reagents Organic Metal Reagents

Additional information on Chlorodimethyloctadecylsilane

Chlorodimethyloctadecylsilane (CAS No. 18643-08-8)

Chlorodimethyloctadecylsilane, also known by its CAS number CAS No. 18643-08-8, is a versatile organosilicon compound that has garnered significant attention in various fields of chemistry and materials science. This compound, with the molecular formula C₂₁H₄₇ClSi, is characterized by its unique structure, which combines a long alkyl chain with a silicon atom substituted by two methyl groups and a chlorine atom. The long alkyl chain provides excellent compatibility with organic materials, while the silicon-based functional groups enable reactivity and versatility in chemical transformations.

The synthesis of Chlorodimethyloctadecylsilane typically involves the reaction of octadecylmagnesium chloride with dimethylchlorosilane in the presence of a suitable solvent. This reaction pathway ensures high purity and controlled molecular weight, making it suitable for a wide range of applications. Recent studies have highlighted the importance of optimizing synthetic conditions to enhance yield and minimize by-products, which is crucial for industrial-scale production.

In terms of physical properties, Chlorodimethyloctadecylsilane exhibits a low melting point and high thermal stability, making it ideal for use in high-temperature applications. Its viscosity is relatively low, which facilitates its handling and processing in various chemical reactions. The compound is also highly resistant to hydrolysis under normal conditions, which adds to its stability and shelf life.

The applications of Chlorodimethyloctadecylsilane are diverse and span multiple industries. In the field of organic synthesis, it serves as an efficient reagent for the preparation of siloxanes, silanes, and other silicon-containing compounds. Its ability to undergo nucleophilic substitution reactions makes it a valuable intermediate in the synthesis of advanced materials such as polymers, coatings, and adhesives.

In materials science, Chlorodimethyloctadecylsilane has been extensively used as a precursor for the preparation of silicone-based materials with tailored properties. Recent research has focused on its role in the synthesis of self-healing polymers and stimuli-responsive materials, where its unique combination of mechanical strength and chemical reactivity is highly advantageous.

The electronic properties of Chlorodimethyloctadecylsilane have also been explored in the context of semiconductor manufacturing. Its ability to form stable interfaces with silicon-based substrates makes it a promising candidate for use in thin-film transistor applications. Studies have shown that incorporating this compound into semiconductor devices can improve their electrical performance and reliability under harsh operating conditions.

In addition to its technical applications, Chlorodimethyloctadecylsilane has found niche uses in biotechnology and pharmaceuticals. Its compatibility with biological systems has led to its exploration as a component in drug delivery systems and bio-compatible coatings. Recent advancements in this area have focused on optimizing its surface properties to enhance drug loading efficiency and controlled release profiles.

The environmental impact of Chlorodimethyloctadecylsilane has also been a topic of interest in recent years. Researchers have investigated its biodegradation pathways and toxicity profiles to assess its potential risks to ecosystems. Studies suggest that under aerobic conditions, the compound undergoes gradual degradation through microbial action, though further research is needed to fully understand its environmental fate.

In conclusion, Chlorodimethyloctadecylsilane (CAS No. 18643-08-8) is a multifaceted organosilicon compound with a wide range of applications across various industries. Its unique chemical structure, combined with its excellent thermal stability and reactivity, positions it as an important building block in modern materials science and organic synthesis. As research continues to uncover new uses and optimize existing applications, this compound is expected to play an increasingly significant role in advancing technological innovations.